Cas no 60761-79-7 (ent-kauran-17,19-dioic acid)

• Product Name: ent-kauran-17,19-dioic acid
• CAS No: 60761-79-7
• Molecular Formula: C₂₀H₃₀O₄
• Molecular Weight: 334.45000
• CID: 837535
• PubChem ID: 44575984

ent-kauran-17,19-dioic acid Properties

Names and Identifiers

• ent-kauran-17,19-dioic acid
• EET-kauran-17,19-dioicacid
• (5β,8α,9β,10α)-Kaurane-17,18-dioic acid
• ENT-KAURANE-17,19-DIOIC ACID
• (5Beta,8Alpha,9Beta,10Alpha)-Kaurane-17,18-dioic acid
• 16-Phenyl-hexadecansaeure
• 16-Phenyl-hexadecansaeure-(1)
• 16-Propionylgitoxigenin
• 16-Propionylgitoxygenin
• ent-kaura-17,19-dioic acid
• Hexadecanoicacid,16-phenyl-(6CI,8CI)
• dimethyl[?]dicarboxylic acid
• AKOS040738540
• 5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5,14-dicarboxylic acid
• 60761-79-7
• Kaurane-17,18-dioic acid
• CHEBI:181544
• NSC83438
• Compound NP-017061
• BCP28856
• NCGC00384568-01
• NCGC00384568-01_C20H30O4_Kaurane-17,18-dioic acid
• NCIOpen2_009186
• CHEMBL485276
• AKOS032962188
• FS-8866
• [ "" ]

• InChIKey： HITLMPHPGUZLGI-FDBLAFQCSA-N
• Inchi： InChI=1S/C20H30O4/c1-18-7-3-8-19(2,17(23)24)14(18)6-9-20-10-12(4-5-15(18)20)13(11-20)16(21)22/h12-15H,3-11H2,1-2H3,(H,21,22)(H,23,24)/t12-,13-,14+,15+,18-,19-,20+/m1/s1
• SMILES： CC12CCCC(C1CCC34C2CCC(C3)C(C4)C(=O)O)(C)C(=O)O

Computed Properties

• Exact Mass: 334.21400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 334.21440943g/mol
• Heavy Atom Count: 24
• Complexity: 586
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 4.18470
• PSA: 74.60000
• Boiling Point: 508.1±43.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Flash Point: 275.2±24.7 °C
• Color/Form: Cryst.
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids